Cas no 1550947-41-5 (tert-butyl 2-(thian-4-ylidene)acetate)

• Product Name: tert-butyl 2-(thian-4-ylidene)acetate
• CAS No: 1550947-41-5
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6401957
• PubChem ID: 21224311
• Update Time: 2025-06-09

tert-butyl 2-(thian-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(thian-4-ylidene)acetate
• EN300-1455377
• 1550947-41-5
• SCHEMBL7308268

• Inchi： 1S/C11H18O2S/c1-11(2,3)13-10(12)8-9-4-6-14-7-5-9/h8H,4-7H2,1-3H3
• InChI Key： IMOIDBTYLVFXNK-UHFFFAOYSA-N
• SMILES： S1CC/C(=C/C(=O)OC(C)(C)C)/CC1

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on tert-butyl 2-(thian-4-ylidene)acetate

Comprehensive Overview of tert-butyl 2-(thian-4-ylidene)acetate (CAS No. 1550947-41-5)

The compound tert-butyl 2-(thian-4-ylidene)acetate (CAS No. 1550947-41-5) is a highly specialized chemical intermediate that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure featuring a thian-4-ylidene moiety and a tert-butyl acetate group, this compound serves as a versatile building block for the development of novel therapeutic agents and advanced materials. Its relevance in modern chemistry is underscored by its potential applications in drug discovery, agrochemicals, and material science.

In recent years, the demand for tert-butyl 2-(thian-4-ylidene)acetate has surged due to its role in the synthesis of bioactive molecules. Researchers are particularly interested in its ability to act as a precursor for heterocyclic compounds, which are pivotal in designing drugs targeting neurological disorders and metabolic diseases. The compound's CAS No. 1550947-41-5 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance in both industrial and academic settings.

One of the key trends driving interest in tert-butyl 2-(thian-4-ylidene)acetate is the shift toward sustainable and green chemistry. As industries seek eco-friendly alternatives, this compound's potential for use in catalytic reactions and biodegradable materials has become a hot topic. Questions like "How is tert-butyl 2-(thian-4-ylidene)acetate synthesized?" or "What are the applications of CAS No. 1550947-41-5 in drug development?" are commonly encountered in search engines, highlighting the need for detailed, accessible information.

The structural features of tert-butyl 2-(thian-4-ylidene)acetate make it a valuable tool for synthetic chemists. The thian-4-ylidene group introduces a rigid, cyclic framework that can enhance the stability and bioavailability of derived compounds. Meanwhile, the tert-butyl acetate moiety offers excellent solubility and reactivity, facilitating further functionalization. These attributes are critical for researchers working on next-generation pharmaceuticals and specialty chemicals.

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In conclusion, tert-butyl 2-(thian-4-ylidene)acetate (CAS No. 1550947-41-5) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique properties and alignment with contemporary research priorities make it a subject of enduring interest. Whether you are a chemist, a procurement specialist, or a student, understanding this compound's potential can open doors to innovative solutions and collaborative opportunities.